
Furan-3-methanol-d2: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Furan-3-methanol-d2

Cat. No.: B562246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Furan-3-
methanol-d2 (CAS No. 1216686-59-7). It is important to note that while this document pertains

to the deuterated compound, the safety and handling data are primarily based on its non-

deuterated analogue, Furan-3-methanol (CAS No. 4412-91-3), due to a greater availability of

comprehensive safety information. Deuterated compounds generally exhibit similar

toxicological and chemical properties to their non-deuterated counterparts.

Chemical and Physical Properties
Furan-3-methanol-d2 is a labeled version of Furan-3-methanol, used in the synthesis of

various organic compounds, including potentially prebiotic RNA precursors.[1] The physical and

chemical properties of the non-deuterated form are summarized below and should be

considered as a close approximation for Furan-3-methanol-d2.
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Property Value

Molecular Formula C₅H₄D₂O₂[1]

Molecular Weight 100.11 g/mol [1][2]

Appearance Colorless to yellow liquid[3][4]

Boiling Point 79-80 °C at 17 mmHg[3]

Density 1.139 g/mL at 25 °C

Refractive Index n20/D 1.484

Flash Point 38 °C (100.4 °F) - closed cup

Solubility
Soluble in alcohol.[5] Water solubility is

estimated at 2.125e+005 mg/L at 25 °C.[5]

Hazard Identification and GHS Classification
Furan-3-methanol is classified as a flammable liquid and is associated with several health

hazards. The GHS classification for the non-deuterated compound is as follows:

Hazard Class Category

Flammable liquids Category 3[6]

Skin corrosion/irritation Category 2[6]

Serious eye damage/eye irritation Category 2[6]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3[6]

Hazard Statements:

H226: Flammable liquid and vapor.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]
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H335: May cause respiratory irritation.[6]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Furan-3-methanol-d2. The

following procedures are based on established guidelines for handling flammable and irritant

chemicals.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[7]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that

have been inspected prior to use.[7]

Respiratory Protection: Use a dust mask type N95 (US) or equivalent. If working in areas

with poor ventilation, a full-face respirator with appropriate cartridges should be used.

General Hygiene: Wash hands thoroughly after handling.[7]

Handling and Storage
Ventilation: Use only outdoors or in a well-ventilated area.[7][8]

Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[8] Use

explosion-proof electrical, ventilating, and lighting equipment.[7][8] Use only non-sparking

tools.[7][8] Take precautionary measures against static discharge.[7][8]

Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[7]

[8] Keep cool.[7][8] Store locked up.[7][8] Recommended storage is at 2-8°C in a refrigerator.

[1]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[7] Call a POISON

CENTER or doctor/physician if you feel unwell.

[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower.[7] If skin

irritation occurs, get medical help.[7] Wash

contaminated clothing before reuse.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[7] If eye irritation persists,

get medical advice/attention.[8]

Ingestion

If swallowed, seek immediate medical attention.

Do not induce vomiting unless directed to do so

by medical personnel.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Avoid

breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Soak up with inert absorbent material and dispose of as

hazardous waste.[8] Keep in suitable, closed containers for disposal.[8]

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[7]

Logical Workflow for Safe Chemical Handling
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The following diagram illustrates the key stages in the safe handling of a chemical substance

like Furan-3-methanol-d2, from procurement to disposal.
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Caption: Workflow for Safe Chemical Handling

This technical guide is intended to provide comprehensive safety and handling information for

Furan-3-methanol-d2. It is imperative that all users of this chemical compound are thoroughly

familiar with this information and adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://georganics.sk/blog/furan-3-methanol-preparation-and-application/
https://www.chemimpex.com/products/26943
https://www.thegoodscentscompany.com/data/rw1190241.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Furanmethanol
https://www.echemi.com/sds/3-furanmethanol-pid_Seven35586.html
https://www.fishersci.com/store/msds?partNumber=AC188080050&productDescription=3-FURANMETHANOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b562246#furan-3-methanol-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b562246#furan-3-methanol-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b562246#furan-3-methanol-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b562246#furan-3-methanol-d2-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

